Cas no 1807938-53-9 (2-Methoxy-1-methyl-propylamine hydrochloride)

• Product Name: 2-Methoxy-1-methyl-propylamine hydrochloride
• CAS No: 1807938-53-9
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• MDL: MFCD28714750
• CID: 4727811
• PubChem ID: 119031675
• Update Time: 2025-06-08

2-Methoxy-1-methyl-propylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-3-methoxybutan-2-amine hydrochloride
• 2-Methoxy-1-methyl-propylamine hydrochloride
• Z2160914955
• (1R)-2-Methoxy-1-methyl-propylamine hydrochloride
• (2R)-3-methoxybutan-2-amine;hydrochloride
• 1807938-53-9
• EN300-217132
• G71903
• (2R)-3-methoxybutan-2-aminehydrochloride
• AKOS030757308

• MDL： MFCD28714750
• Inchi： 1S/C5H13NO.ClH/c1-4(6)5(2)7-3;/h4-5H,6H2,1-3H3;1H/t4-,5?;/m1./s1
• InChI Key： DPBIECBIEIBOCT-FVYOBFAJSA-N
• SMILES： Cl.O(C)C(C)[C@@H](C)N

Computed Properties

• Exact Mass: 139.0763918g/mol
• Monoisotopic Mass: 139.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 47.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

2-Methoxy-1-methyl-propylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methoxy-1-methyl-propylamine hydrochloride

Recent Advances in the Study of 2-Methoxy-1-methyl-propylamine Hydrochloride (CAS: 1807938-53-9)

2-Methoxy-1-methyl-propylamine hydrochloride (CAS: 1807938-53-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development and synthesis. The following research briefing provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-Methoxy-1-methyl-propylamine hydrochloride, aiming to improve its yield and purity for pharmaceutical applications. Researchers have employed advanced synthetic techniques, such as catalytic hydrogenation and chiral resolution, to achieve high enantiomeric purity. These efforts are critical for ensuring the compound's suitability as a building block in the synthesis of more complex bioactive molecules.

In addition to its synthetic utility, 2-Methoxy-1-methyl-propylamine hydrochloride has demonstrated promising biological activity in preclinical studies. Investigations into its mechanism of action suggest that it may interact with specific neurotransmitter receptors, making it a potential candidate for the treatment of neurological disorders. Recent in vitro and in vivo studies have shown that the compound exhibits moderate affinity for certain G-protein coupled receptors (GPCRs), which are key targets in neuropharmacology.

Furthermore, the compound's pharmacokinetic properties have been evaluated in animal models, revealing favorable absorption and distribution profiles. These findings support its potential as a lead compound for further drug development. However, additional studies are needed to assess its metabolic stability and potential toxicity in humans.

The therapeutic potential of 2-Methoxy-1-methyl-propylamine hydrochloride extends beyond neurology. Preliminary data indicate that it may also possess antimicrobial properties, particularly against Gram-positive bacteria. This dual functionality highlights its versatility and underscores the need for continued research into its applications.

In conclusion, 2-Methoxy-1-methyl-propylamine hydrochloride (CAS: 1807938-53-9) represents a promising compound in the field of chemical biology and pharmaceutical research. Its unique structural and functional properties make it a valuable candidate for further investigation. Future studies should focus on optimizing its synthesis, elucidating its biological mechanisms, and exploring its therapeutic potential in various disease models.